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Compound of Interest

Compound Name: Fmoc-Leu-OL

Cat. No.: B1632379

Fmoc-Leu-OL (Na-Fmoc-L-leucinol) is a highly specialized amino alcohol widely utilized in
drug development and solid-phase peptide synthesis (SPPS)[1]. Its primary application is the
synthesis of C-terminal peptide alcohols, a motif critical in the development of enzyme
inhibitors and somatostatin analogs|2].

While Fmoc-Leu-OL exhibits a relatively stable chemical profile, improper handling can lead to
significant workflow contamination, respiratory irritation, and percutaneous absorption. This
guide outlines the evidence-based safety parameters, optimal personal protective equipment
(PPE), and procedural step-by-step methodologies required to handle Fmoc-Leu-OL safely
and effectively in a laboratory environment.

Chemical Identity and Hazard Profile

Before incorporating Fmoc-Leu-OL into any synthetic workflow, operators must understand its
physical properties and localized hazards[3]. The following table summarizes the quantitative
data and regulatory classifications associated with the reagent.
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Property /| Parameter Specification

) Na-Fmoc-L-leucinol; (S)-2-(Fmoc-amino)-4-
Chemical Name
methyl-1-pentanol

CAS Number 139551-83-0
Molecular Formula C21H25N0O3
Molecular Weight 339.43 g/mol
Appearance White to off-white solid/powder

N,N-Dimethylformamide (DMF),

Solubility )
Dichloromethane (DCM)

H302: Harmful if swallowed[3]. Potential

respiratory/skin irritant[4].

GHS Hazard Classification

2-8°C, tightly sealed, protected from moisture

Recommended Storage
and heat[3].

Evidence-Based PPE Strategy

Selecting Personal Protective Equipment (PPE) is not merely a compliance checklist; it is an
active defense system designed around the physical states and reactivity of Fmoc-Leu-OL.

o Respiratory Protection:
o Requirement: NIOSH-approved N95 or P100 particulate respirator.

o Operational Causality: As a fine powder, Fmoc-Leu-OL is prone to aerosolization during
weighing and transfer. Inhalation causes acute respiratory tract irritation[4]. Respirators
actively filter out suspended crystalline microparticles.

o Hand Protection:

o Requirement: Minimum 0.11 mm thickness Nitrile gloves for solid handling; Butyl rubber or
heavy-duty Nitrile for solubilization.
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o Operational Causality: The compound can be absorbed directly through the skin[4].
Furthermore, because SPPS requires dissolving the reagent in highly penetrative organic
solvents like DMF or DCM, standard thin nitrile gloves will degrade rapidly upon solvent
contact. Upgraded solvent-resistant gloves guarantee the barrier integrity during the
dissolution phase.

» Eye Protection:
o Requirement: Chemical splash goggles (ANSI Z87.1 approved).

o Operational Causality: Airborne dust during dry transfer or micro-splashes during the
solvent addition phase can cause mechanical and chemical damage to the cornea. Safety
glasses with side shields are insufficient during liquid transfers.

e Body Protection:

o Requirement: Standard laboratory coat (flame-resistant if handling flammable co-solvents)
and closed-toe, non-porous footwear[3].
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Fmoc-Leu-OL Operation

Initiated

Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

!

Weighing inside Fume Hood
(Anti-static tools)

Dissolution in DMF/DCM
(Ventilation required)

Proceed to Solid-Phase
Peptide Synthesis

Click to download full resolution via product page
Figure 1: Operational workflow and risk mitigation for handling Fmoc-Leu-OL.

Step-by-Step Operational Methodology
Every step in handling Fmoc-Leu-OL must serve as a self-validating system to ensure worker
safety and the chemical integrity of the peptide synthesis.

Phase 1: Workspace Preparation & Pre-Weighing

» Environment Check: Ensure the analytical balance is housed within a calibrated draft shield
or a specifically designated powder-handling fume hood. Verify the hood's face velocity is
functioning appropriately.

« Static Elimination: Fine amino acid powders hold static charge, causing them to repel from
spatulas and aerosolize. Validation step: Ground the weighing spatula. If the powder visibly
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"jumps" upon approach, deploy an anti-static ionizer bar over the balance to neutralize the
workspace.

Phase 2: Dispensing

o Transfer: Using the grounded spatula, transfer the required molar equivalent of Fmoc-Leu-
OL from the bulk container to the weigh boat.

o Sealing: Immediately reseal the bulk container to prevent ambient moisture absorption,
which degrades coupling efficiency in SPPS.

Phase 3: Solubilization (Coupling Prep)
o Transfer to Fume Hood: Move the sealed weigh boat to a primary chemical fume hood.

o Solvent Addition: Slowly add the required volume of peptide-grade DMF or DCM to the
vessel[3].

e Visual Validation Check: Gently swirl the mixture. Self-validation: A complete, clear, and
colorless solution confirms that the reagent is fully solubilized and free of moisture-induced
oligomer aggregates. If the solution remains cloudy, sonicate for 30 seconds. Do not proceed
with peptide coupling if turbidity persists.

Spill Response and Waste Disposal Plan

In the event of accidental release, containment strategies vary strictly based on whether the
reagent is in a solid or liquid state[4].

Solid Powder Spills:
e Do not dry-sweep, as this forces particulates into the air[3].

 Lightly moisten the spill area with a compatible solvent (e.g., water or a mild alcohol) to bind
the dust.

o Carefully sweep the damp material using non-sparking tools and place it into a designated,
sealed hazardous waste container.
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Liquid Solution Spills (e.g., in DMF/DCM):

e Evacuate personnel immediately from the immediate area to avoid solvent vapor
inhalation[3].

» Deploy an inert chemical absorbent, such as vermiculite, sand, or diatomaceous earth, over
the spill.

e Shovel the absorbed mass into a secure chemical waste bin.

Disposal: Never flush Fmoc-Leu-OL or its dissolved solutions down standard laboratory
drains[3]. All waste must be classified as hazardous chemical waste and disposed of via
licensed environmental control facilities in accordance with local and federal regulations[4].
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Figure 2: Emergency spill response and waste disposal decision matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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